Hetero-Diels–Alder click reaction of dithioesters for a catalyst-free indirect 18F-radiolabelling of peptides†
Chemical Communications Pub Date: 2022-09-08 DOI: 10.1039/D2CC04148K
Abstract
The HDA reaction of dithioesters was developed as a new click-reaction compatible with the indirect 18F-labelling of peptides. It involves dithioester-peptides and a radiofluorinated diene as a novel prosthetic group. The method was applied to a PSMA-ligand for the in vivo detection of LNCap tumors in xenografted mice.

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Journal Name:Chemical Communications
Research Products
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CAS no.: 124387-19-5
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CAS no.: 11016-71-0